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Compound of Interest

Compound Name: PK 11195

Cat. No.: B1678501 Get Quote

PK 11195 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of PK 11195. Below

you will find troubleshooting guides and frequently asked questions to ensure the integrity of

your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid PK 11195?

A1: The recommended storage temperature for solid PK 11195 can vary between suppliers. It

is generally advised to store the solid compound at room temperature or refrigerated at 2-8°C

for short-term storage. For long-term storage, ambient conditions are often cited, with some

suppliers stating the product can be stored for up to 12 months.[1] Always refer to the

manufacturer's specific instructions provided with the product.

Q2: How should I prepare and store stock solutions of PK 11195?

A2: PK 11195 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.

[1][2][3][4] To prepare a stock solution, dissolve the solid compound in the desired solvent to

the intended concentration. It is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles, which can lead to product degradation.[5]

Q3: What is the stability of PK 11195 stock solutions in different solvents?
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A3: The stability of PK 11195 stock solutions depends on the storage temperature. For

solutions prepared in DMSO or ethanol, the following storage guidelines are provided by

various suppliers:

-20°C: Stable for up to 1 to 3 months.[4][5]

-80°C: Stable for up to 6 months.[5]

It is best practice to prepare fresh solutions if possible and to use stored solutions within the

recommended timeframe.[4]

Q4: Is PK 11195 stable in aqueous solutions?

A4: While PK 11195 is used in aqueous buffers for cell-based assays, its solubility in aqueous

media is low. When diluting a stock solution into an aqueous buffer, it is crucial to ensure that

the final concentration of the organic solvent is low enough to not affect the experiment, while

also preventing the precipitation of PK 11195. The stability of PK 11195 in aqueous solutions

for extended periods is not well-documented, and it is generally recommended to prepare

these working solutions fresh before each experiment.

Q5: Should I be concerned about the light sensitivity of PK 11195?

A5: While specific data on the photosensitivity of PK 11195 is not readily available in the

provided search results, it is a general good laboratory practice to protect all research

compounds from direct light, especially when in solution. Storing solutions in amber vials or

tubes wrapped in foil is a recommended precautionary measure.

Data Summary Tables
Table 1: Solubility of PK 11195

Solvent Maximum Solubility Reference(s)

DMSO 100 mM [1][3]

Ethanol 50 mM - 75 mM [1][2][3][4]

Table 2: Recommended Storage Conditions for PK 11195
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Form
Storage
Temperature

Duration Reference(s)

Solid
Room Temperature

(Ambient)
Up to 12 months [1][2]

Solid 2-8°C Short-term

Solid -20°C Long-term [3]

Stock Solution -20°C 1 to 3 months [4][5]

Stock Solution -80°C Up to 6 months [5]

Troubleshooting Guide
Q: My PK 11195 solution appears cloudy or has visible precipitate after dilution in an aqueous

buffer. What should I do?

A: This is likely due to the low aqueous solubility of PK 11195.

Verify the final solvent concentration: Ensure the percentage of the organic solvent from your

stock solution is sufficient to maintain solubility in the final aqueous buffer. You may need to

optimize your dilution scheme.

Gentle warming and sonication: Briefly warming the solution to 37°C and sonicating may

help redissolve the compound. However, be cautious about the temperature stability of other

components in your media.

Prepare a fresh, more dilute stock solution: If the issue persists, consider preparing a new

stock solution at a lower concentration in the organic solvent before diluting it into your

aqueous buffer.

Q: I am observing inconsistent or no effect of PK 11195 in my experiments. Could this be a

stability issue?

A: This could be due to several factors, including compound degradation.
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Check storage conditions: Confirm that your solid compound and stock solutions have been

stored according to the recommendations.

Avoid repeated freeze-thaw cycles: If you have been using a stock solution that has been

frozen and thawed multiple times, its efficacy may be compromised.[5] It is best to use a

fresh aliquot.

Consider the age of the solution: If your stock solution is older than the recommended

storage period (e.g., more than 3 months at -20°C), it is advisable to prepare a fresh stock.

Prepare working solutions immediately before use: The stability of PK 11195 in aqueous

working solutions over several hours is not guaranteed. Prepare these solutions fresh for

each experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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